Triethylamine-templated nanocalix Ln12 clusters of diacylhydrazone: crystal structures and magnetic properties†
Dalton Transactions Pub Date: 2019-10-31 DOI: 10.1039/C9DT03335A
Abstract
Three {Ln12} (Ln = Gd (1), Tb (2), Dy (3)) nanocalix clusters with a novel ligand of N,N′-bis(o-vanillidene)-1H-imidazole-4,5-dicarbohydrazide (H5ovih) were synthesized via the amine-templating strategy. The skeletal structures of these clusters were constructed from three symmetric {Ln4} units via the linkage of three V-type ligands, with a calix shape, which has not been reported previously. Complex 1 exhibited a clear magnetocaloric effect (MCE), whose maximum −ΔSm value reached 36.77 J kg−1 K−1 at 70 kOe and 2.0 K.
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Journal Name：Dalton Transactions
Research Products
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CAS no.: 121786-31-0
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CAS no.: 195434-42-5
